4-(2-Ethyl-piperidin-1-ylmethyl)-phenylamine

• IUPAC Name: 4-[(2-ethylpiperidin-1-yl)methyl]aniline
• InChI: InChI=1S/C14H22N2/c1-2-14-5-3-4-10-16(14)11-12-6-8-13(15)9-7-12/h6-9,14H,2-5,10-11,15H2,1H3
• InChI Key: MVPDGGMRKWOGHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=CC=C(C=C2)N
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• Solubility: >32.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 842970-08-5

Description

4-(2-Ethyl-piperidin-1-ylmethyl)-phenylamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >32.8 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation in Ligand Development

Arylcycloalkylamines, including phenyl piperidines, play a significant role in developing ligands for D2-like receptors, crucial in antipsychotic agents. Studies on arylalkyl substituents like 4-(2-Ethyl-piperidin-1-ylmethyl)-phenylamine have shown improvements in the potency and selectivity of binding affinity at D2-like receptors. This research suggests the composite structure of these molecules, including 4'-fluorobutyrophenones and 3-methyl-7-azaindoles, is responsible for their selectivity and potency, indicating potential applications in therapeutic agents targeting neuropsychiatric disorders (Sikazwe et al., 2009).

Role in the Treatment of Neuropsychiatric Disorders

Dopamine, a key neurotransmitter, is involved in several neuropsychiatric disorders. Antagonists and partial agonists of D2 receptors, featuring structures like this compound, are utilized in treating conditions such as schizophrenia, Parkinson's disease, depression, and anxiety. The pharmacophore associated with high D2 receptor affinity includes aromatic moiety, cyclic amine, central linker, and aromatic/heteroaromatic lipophilic fragment. Recent advancements underscore the therapeutic potential of D2 receptor modulators, highlighting the importance of this compound in developing novel treatment options (Jůza et al., 2022).

Chemistry and Pharmacokinetics

The compound this compound also plays a role in the chemistry and pharmacokinetics of certain drugs. For example, Bilastine, an antihistamine used for allergic rhinitis, features a structure closely related to this compound. Understanding the chemical and pharmacokinetic properties of such compounds is essential for developing new drugs with improved efficacy and safety profiles. Studies focusing on these aspects contribute to a broader understanding of how structural variations can impact drug behavior in the body (Sharma et al., 2021).

Synthetic Routes Exploration

Exploring synthetic routes for compounds like this compound is crucial for pharmaceutical applications. Research on the synthesis of vandetanib, a cancer treatment drug, involves analyzing various synthetic routes that include steps such as substitution, deprotection, and methylation, which are relevant to synthesizing compounds with the this compound structure. Such studies are vital for identifying more efficient and economically viable production methods for pharmaceuticals (Mi, 2015).